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Compound of Interest

Compound Name: Cinacalcet

Cat. No.: B1662232

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Cinacalcet. Adherence to these procedures is
vital for minimizing exposure risk and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Cinacalcet is a potent compound requiring stringent safety measures to prevent occupational

exposure. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[1]
It is classified as harmful if swallowed, causes serious eye damage, and may cause an allergic
skin reaction.[2][3]

Occupational Exposure Limit (OEL): Amgen has recommended an occupational exposure limit
(OEL) for Cinacalcet HCI of 30 pg/m? as an 8-hour time-weighted average.[4][5]

Recommended Personal Protective Equipment (PPE): A comprehensive PPE strategy is
mandatory to mitigate exposure risks.[1]
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Body Part

Personal Protective
Equipment

Standard

Rationale

Respiratory

Powered Air-Purifying
Respirator (PAPR) or
a properly fitted N95

(or higher) respirator.

NIOSH Approved

Prevents inhalation of
airborne particles,
especially during dust-
generating procedures
like weighing.[1][4]

Chemical safety

Protects against

Eyes/Face goggles and a face ANSI 787.1 splashes and airborne
shield. particles.[1][4]
Provides a barrier
against skin contact
Double-gloving with and allows for safe
Hands o ASTM D6319
nitrile gloves. removal of the outer
glove if contaminated.
[1]
Prevents
Disposable lab coat contamination of
Body L - :
with knit cuffs. personal clothing.[1]
[4]
Closed-toe shoes and Protects against spills
Feet disposable shoe - and prevents tracking

covers.

of contaminants.[1]

Chemical and Physical Properties

A summary of the key physical and chemical properties of Cinacalcet hydrochloride is provided

below.
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Property Value

Appearance White to off-white solid[4]

Molecular Weight 393.87 g/mol (as HCI salt)[4]

Melting Point 178-184 °C[4][6]

pH 5.1 (saturated agueous solution at 25°C)[4]
Oral LD50 (Rat) >1,500 mg/kg[5][6]

Handling and Storage Procedures

Engineering Controls: Whenever feasible, handle Cinacalcet in enclosed processes, within a
chemical fume hood, or in a workspace with effective local exhaust ventilation to minimize
airborne exposure.[4]

General Handling:

Avoid contact with skin, eyes, and clothing.[4]

Use dedicated, disposable equipment when possible to prevent cross-contamination.[1]

Handle the compound gently to avoid generating dust.[1]

Do not eat, drink, or smoke in work areas.[4]

Wash hands, face, and other potentially exposed areas thoroughly after handling.[4][7]

Storage: Store in a well-ventilated area in a tightly sealed container.[2][7]

Operational Plans: Spill and Disposal Management

Proper management of spills and waste is critical to prevent environmental contamination and

accidental exposure.

Cinacalcet Spill Response Workflow
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Immediate Actions Waste Disposal & Decontamination
Evacuate Area Decontaminate Equipment
Alert Colleagues & Supervisor Doff PPE Correctly
Secure the Area Wash Hands Thoroughly

Spill Assessment & PPE
v

Assess Spill Size & Risk

:

Don Appropriate PPE

Containment & Cleanup

Contain Spill

:

Wet Down Powder to Minimize Dust

:

Absorb with Inert Material

:

Clean Spill Area Thoroughly

\ 4

Collect Waste in Labeled Container

:

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for responding to a Cinacalcet spill.
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Disposal Plan: Dispose of Cinacalcet and all contaminated materials in accordance with local,
state, and federal regulations for hazardous waste.[4][7] All waste must be collected in clearly

labeled, sealed containers.

Procedural Guidance: Donning and Doffing of PPE

The following sequence for putting on and taking off PPE is designed to minimize the risk of
exposure.

PPE Donning and Doffing Procedure
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Donning PPE (Putting On) Doffing PPE (Taking Off)

1. Shoe Covers 1. Outer Gloves

2. Inner Gloves 2. Lab Coat (turn inside out)

3. Lab Coat 3. Shoe Covers

4. Respirator 4. Goggles/Face Shield

5. Goggles/Face Shield 5. Inner Gloves

6. Outer Gloves 6. Respirator (outside lab area)

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step procedure for donning and doffing PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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